Cas no 134888-93-0 (3-Isoxazolecarboxylicacid, 5-methyl-4-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-)
134888-93-0 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-4-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-
CAS No:134888-93-0
MF:C13H9F3N2O4
MW:314.216773748398
CID:173453
PubChem ID:126183
Update Time:2025-04-19
3-Isoxazolecarboxylicacid, 5-methyl-4-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-methyl-4-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-
- 3-carboxy-5-methyl-N-(4-(trifluoromethyl)phenyl)-4-isoxazolecarboxamide
- 5-methyl-4-[[4-(trifluoromethyl)phenyl]carbamoyl]-1,2-oxazole-3-carboxylic acid
- 3-Isoxazolecarboxylic acid, 5-methyl-4-(((4-(trifluoromethyl)phenyl)amino)carbonyl)-
- 5-methyl-4-{[4-(trifluoromethyl)phenyl]carbamoyl}-1,2-oxazole-3-carboxylic acid
- CMTPI
- 5-Methyl-4-((4-(trifluoromethyl)phenyl)carbamoyl)isoxazole-3-carboxylicacid
- DTXSID00159067
- 5-Methyl-4-((4-(trifluoromethyl)phenyl)carbamoyl)isoxazole-3-carboxylic acid
- SCHEMBL7880670
- QREXMXPNUAJXOG-UHFFFAOYSA-N
- 134888-93-0
-
- Inchi: 1S/C13H9F3N2O4/c1-6-9(10(12(20)21)18-22-6)11(19)17-8-4-2-7(3-5-8)13(14,15)16/h2-5H,1H3,(H,17,19)(H,20,21)
- InChI Key: QREXMXPNUAJXOG-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)NC(C1C(C(=O)O)=NOC=1C)=O)(F)F
Computed Properties
- Exact Mass: 314.051
- Monoisotopic Mass: 314.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- Density: 1.52
- Boiling Point: 396.2°Cat760mmHg
- Flash Point: 193.4°C
- Refractive Index: 1.571
3-Isoxazolecarboxylicacid, 5-methyl-4-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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